molecular formula C8H9F2NO B8713775 (2,3-Difluoro-5-methoxyphenyl)methanamine

(2,3-Difluoro-5-methoxyphenyl)methanamine

Cat. No.: B8713775
M. Wt: 173.16 g/mol
InChI Key: MGPZOVOJXGEOTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,3-Difluoro-5-methoxyphenyl)methanamine is a useful research compound. Its molecular formula is C8H9F2NO and its molecular weight is 173.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9F2NO

Molecular Weight

173.16 g/mol

IUPAC Name

(2,3-difluoro-5-methoxyphenyl)methanamine

InChI

InChI=1S/C8H9F2NO/c1-12-6-2-5(4-11)8(10)7(9)3-6/h2-3H,4,11H2,1H3

InChI Key

MGPZOVOJXGEOTB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C(=C1)F)F)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-azidomethyl-2,3-difluoro-5-methoxy-benzene (710 mg, 3.57 mmol) in EtOH (20 mL) was added Pd/C 10% (70 mg) and the reaction mixture was stirred at RT overnight under an H2 atmosphere. The reaction mixture was filtered through Celite, followed by washing with EtOH and CH2Cl2. The combined filtrates were evaporated in vacuo and the residue was purified by flash column chromatography on silica gel (CH2Cl2/acetone 9:1, then CH2Cl2/MeOH 9:1) to afford the title compound as a yellowish oil. TLC Rf (CH2Cl2/MeOH 9:1)=0.32; MS (LC/MS): 174.0 [M+H]+; tR (HPLC conditions c): 2.30 min.
Name
1-azidomethyl-2,3-difluoro-5-methoxy-benzene
Quantity
710 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mg
Type
catalyst
Reaction Step One

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